Cas no 65969-45-1 (Ethanone, 1-(2,4,6,8-cyclononatetraen-1-yl)-, (all-Z)- (9CI))

Ethanone, 1-(2,4,6,8-cyclononatetraen-1-yl)-, (all-Z)- (9CI) structure

65969-45-1 structure

Product name:Ethanone, 1-(2,4,6,8-cyclononatetraen-1-yl)-, (all-Z)- (9CI)

CAS No:65969-45-1

MF:C₁₁H₁₂O

MW:160.212383270264

CID:962863

Chemical and Physical Properties
Related Products

Ethanone, 1-(2,4,6,8-cyclononatetraen-1-yl)-, (all-Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

- ethanone, 1-(2,4,6,8-cyclononatetraen-1-yl)-, (all-z)- (9ci)
- Ethanone, 1-(2Z,4Z,6Z,8Z)-2,4,6,8-cyclononatetraen-1-yl-
- Ethanone, 1-(2,4,6,8-cyclononatetraen-1-yl)-, (all-Z)- (9CI)
- Inchi： 1S/C11H12O/c1-10(12)11-8-6-4-2-3-5-7-9-11/h2-9,11H,1H3/b4-2-,5-3-,8-6-,9-7-
- InChI Key： MSMOYPOQBHXXEQ-KMHXQRNQSA-N
- SMILES： C(=O)(C1C=CC=CC=CC=C1)C |c:3,5,7,9|

Ethanone, 1-(2,4,6,8-cyclononatetraen-1-yl)-, (all-Z)- (9CI) Related Literature

1. A centrifugal microfluidic pressure regulator scheme for continuous concentration control in droplet-based microreactors†

Yuye Wang,Shiyue Liu,Tiankai Zhang,Hengji Cong,Yuanyuan Wei,Jianbin Xu,Yi-Ping Ho,Siu-Kai Kong,Ho-Pui Ho Lab Chip, 2019,19, 3870-3879
2. A “ship-in-a-bottle” strategy to fabricate highly crystallized nanoporous graphitic C3N4 microspheres under pressurized conditions†

Yinsong Si,Zongzhao Sun,Limin Huang,Min Chen,Limin Wu J. Mater. Chem. A, 2019,7, 8952-8959
3. A classical density functional theory for interfacial layering of ionic liquids

Jianzhong Wu,De-en Jiang,Zhehui Jin,Douglas Henderson Soft Matter, 2011,7, 11222-11231
4. 3D-printed dimethyloxallyl glycine delivery scaffolds to improve angiogenesis and osteogenesis

Zhu Min,Zhao Shichang,Xin Chen,Zhu Yufang,Zhang Changqing Biomater. Sci., 2015,3, 1236-1244
5. 4-Carboxylphthalhydrazidate-bridged layered Pb(ii) coordination polymers†

Juan Jin,Ming-Jun Jia,Yu Peng,Qin Hou,Ji-Qing Xu CrystEngComm, 2010,12, 1850-1855
6. A “green” method to detect aflatoxin B1 residue in plant oil based on a colloidal gold immunochromatographic assay†

Zhu Zhu,Qian-min Deng,Guo-qing Shi Anal. Methods, 2016,8, 564-569
7. A comparative study of the catalysis of peptide bond formation by oxide surfaces

Jean-François Lambert,Maguy Jaber,Thomas Georgelin,Lorenzo Stievano Phys. Chem. Chem. Phys., 2013,15, 13371-13380
8. 4-Pyridyl-substituted azacycloalkanes with multiple donor sites prepared via a solvent-free, one-pot method for use in electrocatalysts†

B. K. Breedlove,R. Kandel,H. Md. Ahsan Dalton Trans., 2014,43, 7683-7686
9. 2D graphitic-C3N4 hybridized with 1D flux-grown Na-modified K2Ti6O13 nanobelts for enhanced simulated sunlight and visible-light photocatalytic performance

Qiang Wang,Shiyou Guan,Bing Li Catal. Sci. Technol., 2017,7, 4064-4078
10. 25-jähriges Bestehen des Monitorings von Lebensmitteln, kosmetischen Mitteln und Bedarfsgegenständen

VanessaRehanek,DeniseKöppe,HannesHarms

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